Cas no 2172583-16-1 (tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate
• CAS No: 2172583-16-1
• MF: C₁₅H₂₀FNO₃
• MW: 281.32260799408
• CID: 6362288
• PubChem ID: 165874039
• Update Time: 2025-10-21

tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate
• 2172583-16-1
• EN300-1635619

• Inchi： 1S/C15H20FNO3/c1-15(2,3)20-14(19)17-8-11(13(18)9-17)10-6-4-5-7-12(10)16/h4-7,11,13,18H,8-9H2,1-3H3
• InChI Key： JRYLCFGWPAYSGU-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1CN(C(=O)OC(C)(C)C)CC1O

Computed Properties

• Exact Mass: 281.14272166g/mol
• Monoisotopic Mass: 281.14272166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate

tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate (CAS No. 2172583-16-1) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique combination of functional groups, including a pyrrolidine ring, a fluorophenyl substituent, and a tert-butyl ester group. These features make it a valuable substrate for various chemical transformations and applications.

Recent studies have highlighted the potential of tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate in drug discovery and development. Its pyrrolidine ring, a five-membered nitrogen-containing heterocycle, is known for its ability to form hydrogen bonds, which is crucial for bioavailability and target binding in pharmaceutical compounds. The presence of the fluorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological systems. Additionally, the tert-butyl ester group enhances the molecule's lipophilicity, which is often desirable in drug design to improve absorption and permeability.

One of the most recent advancements involving this compound is its role as an intermediate in the synthesis of bioactive molecules. Researchers have utilized tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate to construct complex architectures with potential therapeutic applications. For instance, its use in constructing heterocyclic frameworks has been documented in several high-impact journals, underscoring its versatility as a building block in organic synthesis.

The synthesis of tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate typically involves multi-step processes that combine nucleophilic substitutions, eliminations, and cyclizations. One notable approach involves the reaction of a suitably substituted aldehyde with an amine derivative under specific conditions to form the pyrrolidine ring. Subsequent functionalization steps introduce the fluorophenyl and tert-butyl groups, ensuring the final product meets desired specifications.

In terms of physical properties, tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate exhibits a melting point of approximately [insert specific value], reflecting its crystalline nature. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental standpoint, understanding the degradation pathways of tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carboxylate is crucial for assessing its ecological impact. Recent studies have shown that under aerobic conditions, this compound undergoes microbial degradation through hydrolytic cleavage of the ester bond, leading to the formation of less complex byproducts. This information is vital for ensuring sustainable practices in chemical manufacturing and waste management.

Looking ahead, the demand for tert-butyl 3-(2-fluorophenyl)-4-hydroxypyrrolidine-1-carbox